Cas no 25655-41-8 (Povidone iodine)

• Product Name: Povidone iodine
• CAS No: 25655-41-8
• MF: C₆H₉I₂NO
• MW: 364.950706243515
• MDL: MFCD00084483
• CID: 52772
• PubChem ID: 24899316
• Update Time: 2025-11-02

Povidone iodine Chemical and Physical Properties

Names and Identifiers

• Povidone Iodine
• 2-Pyrrolidinone
• 1-ethenyl-homopolymer
• compd. with iodine
• Betadine
• Efo-dine
• Polyvinylpyrrolidone-iodine complex
• Poly(vinylpyrrolidone)-Iodine complex
• 1-ethenylpyrrolidin-2-one,molecular iodine
• iodopovidone
• Poly(vinylpyrrolidone)–Iodine complex
• Povidon Iodine
• Povidone Iodine (PVP-I)
• Povidone-iodine
• PVP-I
• Bridine
• Disphex
• Isobetadyne
• Isodine
• Povidone (iodinated)
• PVP iodine
• PVP-Iodine
• Povadyne® antiseptic
• Povidone iodine USP24
• Ultradine
• 1-Vinyl-2-pyrrolidinone polymers iodine complex
• Povidone lodine
• Povadyne
• Iodopoly(vinyl pyrrolidinone)
• Poly(vinylpyrrolidinone) iodide
• Iodine-poly(vinylpyrrolidinone)
• Iodinated poly(vinylpyrrolidone)
• Poly(vinylpyrrolidone)-iodine adduct
• Poly(vinylpyrrolidinone)-iodine complex
• Poly(vinylpyrrolidone) - iodine complex
• Polyvinylpyrrolidone compound with iodine
• NSC26245
• 1-E
• Povidoneiodine
• 1-ethenyl-2-pyrrolidinone; molecular iodine
• CPKVUHPKYQGHMW-UHFFFAOYSA-N
• 1-vinylpyrrolidin-2-one compound with diiodine (1:1)
• AKOS015898248
• NSC28655
• molecular iodine; 1-vinylpyrrolidin-2-one
• Q241516
• NSC-26245
• PD118263
• 1-ethenylpyrrolidin-2-one;molecular iodine
• A817952
• 25655-41-8
• SCHEMBL1652685
• NSC-28655
• povidone.iodine
• BCP28568
• 1-ethenylpyrrolidin-2-one; molecular iodine
• Povidone (iodinated), European Pharmacopoeia (EP) Reference Standard
• FT-0655804
• MFCD00084483
• C6H9ONI2
• Povidone iodine

• MDL： MFCD00084483
• Inchi： 1S/C6H9NO.I2/c1-2-7-5-3-4-6(7)8;1-2/h2H,1,3-5H2;
• InChI Key： CPKVUHPKYQGHMW-UHFFFAOYSA-N
• SMILES： II.O=C1CCCN1C=C

Computed Properties

• Exact Mass: 364.87700
• Monoisotopic Mass: 364.877
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Molecular Weight: 364.95
• Topological Polar Surface Area: 20.3

Experimental Properties

• Color/Form: Red brown crystalline powder
• Density: 0.9650
• Melting Point: 300 ºC
• Boiling Point: 217.6°C at 760 mmHg
• Flash Point: 93.9 oC
• Solubility: H2O: soluble100mg/mL
• Water Partition Coefficient: Soluble in water, ethyl alcohol, isopropyl alcohol, polyethylene glycol and glycerol. Insoluble in chloroform, carbon tetrachloride, hexane, acetone and petroleum ether.
• PSA: 20.31000
• LogP: 2.46160
• Odor: A slight characteristic odor
• Merck: 13,7784
• Solubility: Insoluble in water, soluble in ethanol and ether, miscible in most organic solvents

Povidone iodine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： S24/25:Prevent skin and eye contact.
• Safety Instruction： S24/25
• RTECS：TR1579600
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• HazardClass：9
• PackingGroup：Ⅲ

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones
• Material Chemicals High Polymer Materials Elementary Organic Polymers
• Material Chemicals High Polymer Materials

Additional information on Povidone iodine

Comprehensive Guide to Povidone Iodine (CAS No. 25655-41-8): Uses, Benefits, and Modern Applications

Povidone iodine, also known as PVP-I or iodopovidone, is a widely used antiseptic with the CAS registry number 25655-41-8. This compound is a complex of polyvinylpyrrolidone (PVP) and iodine, offering a stable and effective solution for microbial control. Its broad-spectrum activity against bacteria, viruses, and fungi has made it a staple in medical, surgical, and personal care applications. In recent years, the demand for povidone iodine products has surged due to heightened awareness of infection prevention, especially in the context of global health concerns.

The chemical structure of povidone iodine ensures a slow release of iodine, which enhances its efficacy while minimizing irritation. This property makes it ideal for wound care, preoperative skin preparation, and even water purification. Users frequently search for terms like "povidone iodine vs. alcohol" or "is povidone iodine safe for open wounds", reflecting growing interest in comparing antiseptics and understanding their safety profiles. Studies confirm that PVP-I is less irritating than pure iodine solutions, making it suitable for sensitive skin.

In the era of antibiotic resistance, povidone iodine has gained attention as a non-antibiotic alternative for infection control. Searches for "povidone iodine for sore throat" or "povidone iodine mouthwash benefits" highlight its expanding role in oral hygiene. Dental professionals recommend diluted PVP-I solutions for reducing viral loads in the oral cavity, a topic of particular relevance post-pandemic. Additionally, its use in veterinary medicine for animal wound care is another trending topic, with queries like "povidone iodine for dogs" increasing steadily.

The formulation of povidone iodine varies across products, including solutions, ointments, and scrubs. Consumers often inquire about "how to dilute povidone iodine" or "povidone iodine concentration for skin disinfection". Typically, a 10% solution is standard for surgical scrubs, while lower concentrations (e.g., 1–5%) are used for minor wounds. Its compatibility with other ingredients, such as in povidone iodine soap, further broadens its applications. Recent innovations include PVP-I-impregnated dressings for chronic wound management, addressing searches like "best antiseptic for diabetic ulcers".

Environmental and safety considerations are also frequently discussed. Unlike some harsh disinfectants, povidone iodine degrades into harmless byproducts, reducing ecological impact. Questions like "is povidone iodine biodegradable" or "povidone iodine shelf life" reflect this concern. Proper storage in opaque containers is essential to maintain stability, as exposure to light can degrade iodine content. Manufacturers now emphasize sustainable packaging to align with eco-conscious trends.

In summary, povidone iodine (CAS 25655-41-8) remains a versatile and trusted antiseptic, adapting to modern needs from healthcare to home use. Its balance of efficacy, safety, and adaptability ensures continued relevance in an evolving market. For those exploring alternatives to traditional disinfectants, PVP-I offers a scientifically backed solution with a well-documented history of success.